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Compound of Interest

Compound Name: N-(2-Amino-phenyl)-nicotinamide

Cat. No.: B1227351

For Immediate Release

This technical guide provides a comprehensive overview of the known chemical properties and
structure of N-(2-Amino-phenyl)-nicotinamide, a molecule of interest to researchers in
medicinal chemistry and drug discovery. This document summarizes publicly available data on
its identity and computed characteristics.

Chemical Identity and Structure

N-(2-Amino-phenyl)-nicotinamide is a chemical compound with the molecular formula
C12H11N30.[1][2] Its structure consists of a nicotinamide moiety connected to a 2-aminophenyl
group via an amide linkage.

Table 1: Chemical Identifiers for N-(2-Amino-phenyl)-nicotinamide
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Identifier Value

IUPAC Name N-(2-aminophenyl)pyridine-3-carboxamide[2]
CAS Number 436089-31-5[1][2]

Molecular Formula C12H11Ns0[1][2]

Molecular Weight 213.24 g/mol [1]

Canonical SMILES C1=CC=C(C(=C1)N)NC(=0)C2=CN=CC=C2
InChl Key CEZRXCCXPZWXNX-UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N-(2-Amino-phenyl)-
nicotinamide, such as melting point, boiling point, and solubility, are not readily available in the
surveyed literature. However, computational models provide some predicted properties that can
offer initial guidance for experimental design.

Table 2: Computed Physicochemical Properties of N-(2-Amino-phenyl)-nicotinamide

Property Predicted Value

XLogP3 1.8

Hydrogen Bond Donor Count 2[3]

Hydrogen Bond Acceptor Count 3[3]

Rotatable Bond Count 2[3]
Synthesis

The synthesis of N-(2-Amino-phenyl)-nicotinamide can be achieved through the reaction of
nicotinoyl chloride with o-phenylenediamine.[3] This is a standard method for the formation of
amides from an acid chloride and an amine.
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A general experimental workflow for this synthesis is outlined below. Please note that specific
reaction conditions such as solvent, temperature, and reaction time would need to be optimized
for successful synthesis and purification.

[Nicotinoyl Chloride) G—Phenylenediamine}

mide Synthesis
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l
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'
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'

Characterization
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Click to download full resolution via product page

General synthesis workflow for N-(2-Amino-phenyl)-nicotinamide.

Spectroscopic Data

Experimentally determined spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for
N-(2-Amino-phenyl)-nicotinamide are not available in the reviewed literature. Such data
would be essential for the unambiguous structural confirmation of the synthesized compound.
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Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the biological activity, mechanism
of action, and potential signaling pathway involvement of N-(2-Amino-phenyl)-nicotinamide.
While the parent molecule, nicotinamide, is a well-studied precursor of NAD* and is involved in
numerous cellular processes, it is not possible to extrapolate these activities to N-(2-Amino-
phenyl)-nicotinamide without specific experimental evidence.

Conclusion and Future Directions

N-(2-Amino-phenyl)-nicotinamide is a compound with a defined chemical structure that can
be synthesized through established chemical reactions. However, a thorough characterization
of its physicochemical properties, spectroscopic data, and biological activity is currently lacking
in the public domain. Future research should focus on:

o Experimental determination of physicochemical properties: Measuring the melting point,
boiling point, and solubility in various solvents.

» Detailed spectroscopic analysis: Acquiring and interpreting *H NMR, 13C NMR, IR, and mass
spectra to confirm the structure and provide reference data.

 Biological screening: Investigating the potential biological effects of the compound in various
in vitro and in vivo assays to identify any pharmacological activity and elucidate its
mechanism of action.

This foundational data is critical for any further development of N-(2-Amino-phenyl)-
nicotinamide for research or therapeutic purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. bmse000281 Nicotinamide at BMRB [bmrb.io]
¢ 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

 To cite this document: BenchChem. [N-(2-Amino-phenyl)-nicotinamide: A Review of
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227351#n-2-amino-phenyl-nicotinamide-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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